![molecular formula C16H14N4O3 B2613278 N-(2-imidazo[1,2-a]pyridin-2-ylethyl)-4-nitrobenzamide CAS No. 868977-51-9](/img/structure/B2613278.png)
N-(2-imidazo[1,2-a]pyridin-2-ylethyl)-4-nitrobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Imidazo[1,2-a]pyridines are a class of valuable heterocyclic scaffolds in organic synthesis and pharmaceutical chemistry . They have attracted significant interest due to their promising and diverse bioactivity, which includes antiviral, antiulcer, antibacterial, anticancer, antifungal, and antituberculosis properties .
Synthesis Analysis
The synthesis of imidazo[1,2-a]pyridines has been achieved through various strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions . A solvent- and catalyst-free method for the synthesis of a series of imidazo[1,2-a]pyridines has been developed by the condensation of 2-aminopyridines with α-bromoketones under microwave irradiation .
Chemical Reactions Analysis
Imidazo[1,2-a]pyridines can be functionalized through various radical reactions, including transition metal catalysis, metal-free oxidation, and photocatalysis strategies .
Scientific Research Applications
Chemodivergent Synthesis
This compound plays a crucial role in the chemodivergent synthesis of N-(pyridin-2-yl)amides and 3-bromoimidazo[1,2-a]pyridines . It is synthesized from α-bromoketones and 2-aminopyridine under different reaction conditions . The reaction conditions are mild and metal-free .
Radical Reactions
Imidazo[1,2-a]pyridines, a class of valuable heterocyclic scaffolds in organic synthesis and pharmaceutical chemistry, can be directly functionalized through radical reactions . This compound is a part of this class and can be used in these reactions .
Organic Nitrogen-Bridged Heterocyclic Compounds
This compound is a distinctive organic nitrogen-bridged heterocyclic compound . These compounds have several uses in medicines, organometallics, and natural products .
Development of Covalent Inhibitors
Using a scaffold hopping strategy, this compound can be utilized as the core backbone for the development of covalent inhibitors . This is facilitated by the Groebke–Blackburn–Bienaymè reaction .
Tuberculosis Treatment
This compound has shown potential in the treatment of tuberculosis . In an acute TB mouse model, significant reduction of bacterial load was observed when treated with this compound .
Pharmacophores
Aminopyridines serve as pharmacophores for many molecules with significant biological and therapeutic value . This compound, being an aminopyridine, can be used as a pharmacophore .
Mechanism of Action
Target of Action
Compounds with similar structures have been reported to exhibit antimicrobial potency against a panel of bacterial and fungal pathogens .
Mode of Action
It is known that similar compounds interact with their targets, leading to changes that inhibit the growth of the pathogens .
Biochemical Pathways
Related compounds have been shown to inhibit the formation of yeast to mold as well as ergosterol formation .
Pharmacokinetics
Similar compounds have been studied for their admet properties .
Result of Action
Related compounds have been shown to display potent activity against several multidrug-resistant candida spp .
Action Environment
It is known that the synthesis of similar compounds can be influenced by factors such as reaction conditions and the presence of solvents .
Future Directions
Imidazo[1,2-a]pyridines have shown promising and diverse bioactivity, making them an active area of research in medicinal chemistry . Future research may focus on developing new synthetic methods, exploring new biological activities, and designing new drugs based on the imidazo[1,2-a]pyridine scaffold .
properties
IUPAC Name |
N-(2-imidazo[1,2-a]pyridin-2-ylethyl)-4-nitrobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14N4O3/c21-16(12-4-6-14(7-5-12)20(22)23)17-9-8-13-11-19-10-2-1-3-15(19)18-13/h1-7,10-11H,8-9H2,(H,17,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MTCMZDOFUMQJKC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=NC(=CN2C=C1)CCNC(=O)C3=CC=C(C=C3)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.